N-methyl-6-morpholin-4-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxamide

• Molecular Formula: C17H26BN3O4
• Molecular Weight: 347.2 g/mol
• IUPAC Name: N-methyl-6-morpholin-4-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C17H26BN3O4/c1-16(2)17(3,4)25-18(24-16)12-10-13(15(22)19-5)20-14(11-12)21-6-8-23-9-7-21/h10-11H,6-9H2,1-5H3,(H,19,22)
• InChI Key: MVMAIJZBYBUFKL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=NC(=C2)N3CCOCC3)C(=O)NC

Description

N-methyl-6-morpholin-4-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxamide is a complex organic compound that features a pyridine ring substituted with a morpholine group, a boronic ester, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-6-morpholin-4-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxamide typically involves multiple steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a condensation reaction involving appropriate precursors.

Introduction of the Morpholine Group: The morpholine group is introduced via nucleophilic substitution reactions.

Boronic Ester Formation: The boronic ester is formed through a reaction with pinacol and boronic acid derivatives.

Carboxamide Formation: The carboxamide group is introduced through an amidation reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the morpholine and boronic ester groups.

Reduction: Reduction reactions can occur at the carboxamide group, converting it to an amine.

Substitution: The pyridine ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium